N-(2-(5-(3-chlorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-ethoxyacetamide

• IUPAC Name: N-[2-[5-[(3-chlorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-ethoxyacetamide
• InChI: InChI=1S/C18H20ClN5O3/c1-2-27-11-16(25)20-6-7-24-17-15(9-22-24)18(26)23(12-21-17)10-13-4-3-5-14(19)8-13/h3-5,8-9,12H,2,6-7,10-11H2,1H3,(H,20,25)
• InChI Key: WRXNUQHCKCQKHC-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NCCN1C2=C(C=N1)C(=O)N(C=N2)CC3=CC(=CC=C3)Cl
• Molecular Formula: C18H20ClN5O3
• Molecular Weight: 389.8 g/mol
• CAS No.: 922081-25-2

Description

N-(2-(5-(3-chlorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-ethoxyacetamide is a useful research compound. Its molecular formula is C18H20ClN5O3 and its molecular weight is 389.84. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research into heterocyclic compounds, which include structures similar to N-(2-(5-(3-chlorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-ethoxyacetamide, has shown significant promise in the synthesis of novel antibacterial agents. For instance, Azab et al. (2013) focused on the synthesis of new heterocyclic compounds containing a sulfonamido moiety, aiming to develop effective antibacterial agents. This research underscores the importance of heterocyclic chemistry in discovering new therapeutic compounds with potential applications in treating bacterial infections (Azab, Youssef, & El-Bordany, 2013).

Radioligand Development for PET Imaging

Fookes et al. (2008) conducted a study on the synthesis and biological evaluation of fluorine-substituted imidazo[1,2-a]pyridines and pyrazolo[1,5-a]pyrimidines for investigating peripheral benzodiazepine receptors using positron emission tomography (PET). This research highlights the potential of compounds structurally related to this compound in developing imaging agents for neurological diseases, demonstrating the compound's relevance in neurodegenerative disease research (Fookes et al., 2008).

Anticancer and Anti-inflammatory Agents

Abu‐Hashem et al. (2020) explored the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents. This study showcases the versatility of pyrazolopyrimidine derivatives, similar to the compound , in creating new medications with potential applications in cancer therapy and inflammation management, indicating a broad spectrum of pharmacological activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Insecticidal and Antibacterial Potential

Research by Deohate and Palaspagar (2020) on the synthesis of pyrimidine linked pyrazole heterocyclics through microwave irradiative cyclocondensation demonstrated their insecticidal and antibacterial potential. This indicates that compounds structurally akin to this compound may also possess valuable insecticidal and antimicrobial properties, which could be beneficial in agricultural and healthcare sectors (Deohate & Palaspagar, 2020).